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Compound of Interest

Compound Name: 3-(Methoxymethoxy)-1-butanol
CAS No.: 60405-27-8
Cat. No.: B13768350

Get Quote

CAS No. 60405-27-8[1]
Chemical Identity & Structural Analysis

3-(Methoxymethoxy)-1-butanol is a mono-protected diol used primarily in organic synthesis. It

features a primary hydroxyl group and a secondary hydroxyl group protected as a
Methoxymethyl (MOM) ether.

Property Specification

IUPAC Name 3-(Methoxymethoxy)butan-1-ol
CAS Number 60405-27-8

Molecular Formula CeH1403

Molecular Weight 134.17 g/mol

SMILES Cc(cco)ococ

Functional Class Acetal / Alcohol / Ether
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Mechanistic Insight: The MOM Group Hazard

Unlike simple ethers, the methoxymethoxy (MOM) group is an acetal.[2] While stable under
basic conditions, acetals are acid-labile. Upon contact with strong acids (in synthesis or gastric
environments), this molecule hydrolyzes to release Formaldehyde, a known carcinogen, and
Methanol.

Hydrolysis Equation:

Hazard Identification (GHS Classification)

Note: As a research chemical, formal GHS testing data is often absent. The following
classification is derived from Structure-Activity Relationship (SAR) analysis and functional

group reactivity.

Predicted GHS Classification
 Signal Word:WARNING

e Hazard Statements:

H315: Causes skin irritation.

o

o

H319: Causes serious eye irritation.

[¢]

H335: May cause respiratory irritation.

[¢]

H350 (Inferred): May cause cancer (due to potential formaldehyde release in acidic
environments).

Precautionary Statements (P-Codes)

e P201: Obtain special instructions before use.
e P261: Avoid breathing vapors/mist.

o P280: Wear protective gloves/protective clothing/eye protection.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

Physicochemical Properties

Data aggregated from predicted models and structural analogs (1,3-butanediol).

Property Value | Estimate Source/Logic

Physical State Liquid Observed at STP

Color Colorless to Pale Yellow Typical for aliphatic ethers
Predicted (Between 3-

Boiling Point ~180-200 °C methoxy-1-butanol and 1,3-
butanediol)

] Estimated based on MW and

Flash Point > 90 °C (Closed Cup)
oxygen content

Density 0.95 - 1.05 g/cm3 Estimated

- o ] Due to free -OH and ether

Solubility (Water) Miscible/High
oxygens

LogP 0.38 Calculated [1]

Vapor Pressure Low (<1 mmHg @ 20°C) Estimated

Handling & Storage Protocols
Storage Stability

» Condition: Store under inert atmosphere (Nitrogen or Argon).

o Temperature: 2—8 °C (Refrigerate) recommended to prevent slow oxidation or hydrolysis.

¢ Incompatibilities:

o Strong Acids: Trigger rapid hydrolysis and formaldehyde release.

o Strong Oxidizers: Can oxidize the primary alcohol to an aldehyde/carboxylic acid.
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Engineering Controls

+ Ventilation: Use only in a chemical fume hood.

« Monitoring: If heating or using large quantities, monitor for formaldehyde vapors using
colorimetric tubes or electrochemical sensors.

DOT Diagram: Handling Decision Tree

The following decision tree outlines the safe handling logic, specifically addressing the acid-

sensitivity of the MOM group.

Start: Handling 3-(Methoxymethoxy)-1-butanol

Check Reaction Conditions

:

Is Environment Acidic (pH < 4)?

CRITEAL R 2R Is Environment Basic/Neutral?

Hydrolysis releases Formaldehyde

Action: Use Closed System Standard PPE:
+ Formaldehyde Scavenger Gloves (Nitrile), Goggles, Lab Coat

Waste Disposal:
Do NOT mix with Acid Waste

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b13768350/docs?utm_src=pdf-body-img#safety-data-sheet-technical-guide-3-methoxymethoxy-1-butanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13768350?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Operational logic for handling MOM-protected alcohols, emphasizing the critical
avoidance of acidic environments to prevent carcinogen release.

Emergency Response
First Aid Measures

 Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. Note: If
hydrolysis occurred, treat for potential formaldehyde inhalation (pulmonary edema risk).

» Skin Contact: Wash with soap and water for 15 minutes. Remove contaminated clothing.

o Eye Contact: Flush eyes with water for at least 15 minutes, lifting eyelids occasionally.
Consult an ophthalmologist.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. The stomach acid will hydrolyze
the compound; immediate medical attention is required to manage formaldehyde/methanol
toxicity.

Fire Fighting
o Extinguishing Media: Water spray, dry chemical, alcohol-resistant foam, or carbon dioxide.

e Hazardous Combustion Products: Carbon oxides (CO, CO3z), Formaldehyde vapors.

Synthesis & Reactivity Context

For researchers utilizing this compound as an intermediate:

e Protection: This compound is typically synthesized by reacting 1,3-butanediol with
Chloromethyl methyl ether (MOM-CI) (a potent carcinogen) or Dimethoxymethane [2].
Ensure the source material is free of residual MOM-CI.

» Deprotection: Removal of the MOM group is achieved with dilute acid (e.g., HCI in MeOH).[2]
Caution: This step generates formaldehyde. Perform exclusively in a fume hood.

DOT Diagram: Reactivity & Hydrolysis Pathway
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This diagram illustrates the chemical fate of the molecule under stress, highlighting the
generation of toxic byproducts.

1,3-Butanediol

Formaldehyde
(CARCINOGEN)

Methanol
(TOXIC)

Hydrolysis

3-(Methoxymethoxy)-1-butanol Acidic Contact Hemiacetal Intermediate
(Stable in Base) (H+) (Unstable)

Click to download full resolution via product page

Caption: The acid-catalyzed hydrolysis pathway of the MOM ether group, resulting in the
release of Formaldehyde and Methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety Data Sheet Technical Guide: 3-
(Methoxymethoxy)-1-butanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13768350/docs#safety-data-sheet-technical-guide-3-
methoxymethoxy-1-butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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